Cas no 900010-23-3 (N-(2-methoxy-5-methylphenyl)-1-(3-nitrophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide)

• Product Name: N-(2-methoxy-5-methylphenyl)-1-(3-nitrophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide
• CAS No: 900010-23-3
• MF: C₂₁H₁₉N₃O₅
• MW: 393.392665147781
• CID: 5494115
• Update Time: 2025-10-22

N-(2-methoxy-5-methylphenyl)-1-(3-nitrophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxy-5-methylphenyl)-1-[(3-nitrophenyl)methyl]-6-oxopyridine-3-carboxamide
• N-(2-methoxy-5-methylphenyl)-1-(3-nitrophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide

• Inchi： 1S/C21H19N3O5/c1-14-6-8-19(29-2)18(10-14)22-21(26)16-7-9-20(25)23(13-16)12-15-4-3-5-17(11-15)24(27)28/h3-11,13H,12H2,1-2H3,(H,22,26)
• InChI Key： XVRDDNWLXFHBLU-UHFFFAOYSA-N
• SMILES： C1N(CC2=CC=CC([N+]([O-])=O)=C2)C(=O)C=CC=1C(NC1=CC(C)=CC=C1OC)=O

Additional information on N-(2-methoxy-5-methylphenyl)-1-(3-nitrophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide

N-(2-Methoxy-5-Methylphenyl)-1-(3-Nitrophenyl)methyl-6-Oxo-1,6-Dihydropyridine-3-Carboxamide: A Comprehensive Overview

The compound with CAS No. 900010-23-3, known as N-(2-methoxy-5-methylphenyl)-1-(3-nitrophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and material science.

Structural Analysis: The molecule consists of a dihydropyridine ring system, which is a well-known scaffold in organic synthesis, particularly in the development of calcium channel blockers and other pharmaceutical agents. The presence of a carboxamide group at the 3-position of the dihydropyridine ring suggests potential hydrogen bonding capabilities, which could enhance its bioavailability and stability in biological systems. Additionally, the methoxy and methyl substituents on the phenyl ring at position 2 and 5, respectively, introduce electronic effects that could influence the compound's reactivity and selectivity in various chemical reactions.

Functional Groups and Reactivity: The nitrophenyl group attached to the dihydropyridine ring is a strong electron-withdrawing group, which can significantly impact the electronic properties of the molecule. This feature makes it a valuable component in designing compounds with specific electronic characteristics, such as those required for photovoltaic materials or sensors. Recent studies have explored the use of similar compounds in organic electronics, where their ability to modulate charge transport properties is highly desirable.

Synthesis and Optimization: The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitutions, condensation reactions, and oxidation steps. Researchers have recently focused on optimizing the synthesis pathway to improve yield and reduce costs. For instance, the use of microwave-assisted synthesis has been reported to accelerate reaction times while maintaining high purity levels. These advancements highlight the compound's potential for large-scale production in pharmaceutical and industrial settings.

Biological Activity: Preliminary biological assays have shown that this compound exhibits moderate activity against certain enzymes associated with neurodegenerative diseases. The dihydropyridine core, combined with the nitrophenyl group, appears to enhance its ability to cross cellular membranes, making it a promising candidate for drug delivery systems. Furthermore, recent studies have investigated its potential as an anti-inflammatory agent, with encouraging results in vitro.

Applications in Material Science: Beyond pharmacology, this compound has shown promise in material science applications. Its ability to form stable coordination complexes with metal ions has led to its exploration as a ligand in catalysis and sensing technologies. For example, researchers have demonstrated its effectiveness as a chelating agent in homogeneous catalysis for olefin polymerization.

Environmental Considerations: As with any novel chemical entity, understanding its environmental impact is crucial. Recent studies have evaluated its biodegradability under various conditions, revealing that it undergoes rapid degradation under aerobic conditions due to its functional groups' susceptibility to microbial attack. This finding is significant for ensuring sustainable practices in its production and disposal.

In conclusion, N-(2-methoxy-5-methylphenyl)-1-(3-nitrophenyl)methyl-6-oxo-1,6-dihydropyridine-3-carboxamide (CAS No. 900010-23-3) represents a versatile molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for further research and development in both academic and industrial settings.